molecular formula C22H24N2O2 B8614241 (Rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion

(Rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion

Cat. No.: B8614241
M. Wt: 348.4 g/mol
InChI Key: VWWROGPEPKDAAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion is a useful research compound. Its molecular formula is C22H24N2O2 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C22H24N2O2

Molecular Weight

348.4 g/mol

IUPAC Name

8-benzyl-2-methyl-4-phenyl-2,8-diazaspiro[4.5]decane-1,3-dione

InChI

InChI=1S/C22H24N2O2/c1-23-20(25)19(18-10-6-3-7-11-18)22(21(23)26)12-14-24(15-13-22)16-17-8-4-2-5-9-17/h2-11,19H,12-16H2,1H3

InChI Key

VWWROGPEPKDAAA-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C(C2(C1=O)CCN(CC2)CC3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

(rac)-8-Benzyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion (3.0 g, 9.0 mmol, synthesis described in example 156) was dissolved in dry tetrahydrofuran (50 mL) and triphenylphosphin (3.1 g, 11.7 mmol), methanol (0.374 g, 11.7 mmol) and diethylazodicarboxylate (5.35 mL, 40% in toluene, 11.7 mmol) were added sequentially and stirred at room temperature overnight. The solvent was evaporated and the residue was purified by chromatography on silica gel (dichloromethane/methanol/triethyl amine 98:1:1) to yield the intermediate (rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion (2.57 g, 82%).
Name
(rac)-8-Benzyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
3.1 g
Type
reactant
Reaction Step Two
Quantity
0.374 g
Type
reactant
Reaction Step Two
Name
diethylazodicarboxylate
Quantity
5.35 mL
Type
reactant
Reaction Step Two

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